Cas no 393835-19-3 ((2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• CAS No: 393835-19-3
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 6302719
• PubChem ID: 9608254
• Update Time: 2025-10-15

(2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• SR-01000443576
• AKOS024597977
• 393835-19-3
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide
• (E)-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenylprop-2-enamide
• (2E)-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide
• SR-01000443576-1
• F0700-0047

• Inchi： 1S/C17H13ClN2OS/c1-20-14-9-8-13(18)11-15(14)22-17(20)19-16(21)10-7-12-5-3-2-4-6-12/h2-11H,1H3/b10-7+,19-17-
• InChI Key： NJGJKMNIRSCMOL-CKDLGJHRSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(/C=C/C1C=CC=CC=1)=O)/N2C

Computed Properties

• Exact Mass: 328.0437119g/mol
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

Research Brief on (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS: 393835-19-3)

Recent studies on the compound (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS: 393835-19-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and phenylprop-2-enamide structure, has garnered attention due to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's interaction with specific molecular targets, revealing its ability to modulate key signaling pathways involved in inflammation and cancer progression. The researchers employed a combination of in vitro assays, molecular docking simulations, and X-ray crystallography to characterize the binding affinity and selectivity of the compound. Their findings demonstrated that (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide exhibits high affinity for the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.

In another study, researchers explored the compound's anticancer properties using a panel of cancer cell lines. The results indicated significant inhibition of cell proliferation and induction of apoptosis, particularly in breast and lung cancer models. Mechanistic studies revealed that the compound disrupts mitochondrial function and activates caspase-dependent apoptotic pathways. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Further research has also investigated the compound's antimicrobial activity against a range of bacterial and fungal pathogens. A recent publication in Antimicrobial Agents and Chemotherapy reported that the compound exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study highlighted its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes, making it a promising candidate for addressing antibiotic resistance.

In conclusion, the latest research on (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS: 393835-19-3) underscores its multifaceted biological activities and therapeutic potential. Ongoing studies are focused on further optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. These advancements position the compound as a valuable asset in the development of next-generation therapeutics for inflammation, cancer, and infectious diseases.